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The vast, seemingly empty stretches between stars, known as the interstellar medium (ISM),

are in fact a dynamic chemical factory where the building blocks of stars, planets, and

ultimately life are forged. Within this complex environment, carbon oxides, primarily carbon

monoxide (CO) and carbon dioxide (CO2), play a central and multifaceted role. They are not

only key participants in the intricate web of interstellar chemistry but also serve as

indispensable tools for astronomers to probe the physical conditions of otherwise invisible

molecular clouds. This technical guide provides an in-depth exploration of the formation,

abundance, and chemical behavior of carbon oxides in the ISM, supported by quantitative

data, detailed experimental protocols, and visual representations of key processes.

Abundance and Distribution of Carbon Oxides
Carbon monoxide is the second most abundant molecule in the ISM, after molecular hydrogen

(H2)[1]. Its prevalence and strong dipole moment make it an excellent tracer of molecular gas,

which is otherwise difficult to observe directly[1]. Carbon dioxide, while less abundant in the

gas phase, is a major constituent of the ice mantles that coat interstellar dust grains[2][3][4].

Quantitative Abundance Data
The abundance of carbon oxides varies significantly depending on the specific environment

within the ISM, such as diffuse clouds, dense molecular clouds, and photodissociation regions
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(PDRs). The following tables summarize key quantitative data regarding their abundance and

related parameters.

Parameter Value Environment References

CO Abundance

(relative to H2)
10⁻⁴ - 10⁻⁵

Dense Molecular

Clouds
[5]

CO₂ Ice Abundance

(relative to H₂O ice)
15% - 30%

Dense Molecular

Clouds
[2][3][4]

CO-to-H₂ Conversion

Factor (Xco)

2 x 10²⁰ cm⁻² (K km

s⁻¹)⁻¹
Milky Way Disk [6]

Unshielded CO

Photodissociation

Rate

2.6 x 10⁻¹⁰ s⁻¹
Interstellar Radiation

Field
[7][8][9]

Table 1: Abundance and Photodissociation of Carbon Monoxide. This table provides a

summary of the typical abundance of carbon monoxide in dense molecular clouds, the

abundance of carbon dioxide ice relative to water ice, the standard CO-to-H₂ conversion factor

used to estimate molecular gas mass, and the rate at which CO is destroyed by ultraviolet

radiation in unshielded environments.

Species
Photodesorption
Yield
(molecules/photon)

Experimental
Conditions

References

CO from pure CO₂ ice ~1.2 x 10⁻²
UV irradiation of pure

CO₂ ice at 8K

O₂ from pure CO₂ ice ~9.3 x 10⁻⁴
UV irradiation of pure

CO₂ ice at 8K

CO₂ from pure CO₂

ice
~1.1 x 10⁻⁴

UV irradiation of pure

CO₂ ice at 8K

Table 2: Experimental Photodesorption Yields from CO₂ Ice. This table presents the efficiency

with which different molecules are released from a pure carbon dioxide ice surface when
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exposed to ultraviolet radiation, as determined by laboratory experiments.

Formation and Destruction Pathways of Carbon
Oxides
The abundance of carbon oxides in the ISM is governed by a delicate balance between their

formation and destruction mechanisms. These processes occur both in the gas phase and on

the surfaces of interstellar dust grains.

Gas-Phase Chemistry of Carbon Monoxide
In the gas phase, the formation of CO is primarily initiated by the reaction of C⁺ with hydroxyl

(OH) and water (H₂O) molecules. The primary destruction mechanism for CO in the diffuse ISM

is photodissociation by ultraviolet (UV) photons from stars[6][8][9].
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Gas-phase formation and destruction of CO.
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Figure 1: A simplified diagram illustrating the primary gas-phase formation and destruction

pathways for carbon monoxide in the interstellar medium.

Grain-Surface Formation of Carbon Dioxide
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Solid CO₂ is efficiently formed on the surfaces of icy dust grains. The primary formation route is

believed to be the reaction between carbon monoxide (CO) and the hydroxyl radical (OH)[10]

[11]. Another potential pathway involves the reaction of CO with an oxygen atom, though this is

thought to have a higher activation barrier[2][4].

Formation of CO₂ on interstellar grain surfaces.

CO (surface)

HOCO (intermediate)

+ OH

OH (surface)

CO₂ (surface)

+ H

H (surface)

H (gas)

Click to download full resolution via product page

Figure 2: A diagram showing the key reaction pathway for the formation of carbon dioxide on

the surface of interstellar ice grains.

Experimental Protocols for Studying Interstellar Ices
Laboratory experiments are crucial for understanding the chemical and physical processes that

occur in the ISM. These experiments typically involve simulating the conditions of interstellar

space, including low temperatures, high vacuum, and radiation fields.

Ultra-High Vacuum (UHV) Systems
Experiments on interstellar ice analogs are conducted in ultra-high vacuum (UHV) chambers,

which can reach pressures as low as 10⁻¹⁰ hPa[12]. A cryogenic system, often a closed-cycle
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helium cryostat, is used to cool a substrate (e.g., gold-plated copper or an infrared-transparent

window) to temperatures as low as 10 K[12][13]. Gases of interest are then deposited onto the

cold substrate to form an ice layer.

Reflection-Absorption Infrared Spectroscopy (RAIRS)
RAIRS is a technique used to study the composition and structure of thin films on reflective

surfaces[14][15][16][17]. An infrared beam is directed at the ice-coated substrate at a grazing

angle. The reflected light is then collected and analyzed by an infrared spectrometer. The

resulting spectrum reveals the vibrational modes of the molecules in the ice, allowing for their

identification and quantification. To obtain a clean spectrum of the ice, a background spectrum

of the bare substrate is first recorded and then subtracted from the spectrum of the ice[14].

Experimental workflow for RAIRS.
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Figure 3: A schematic representation of the experimental workflow for Reflection-Absorption

Infrared Spectroscopy (RAIRS) used to analyze interstellar ice analogs.

Temperature Programmed Desorption (TPD)
TPD is a technique used to study the desorption of molecules from a surface as a function of

temperature[12][13][18][19][20]. After an ice has been deposited on the substrate, the substrate

is heated at a constant rate. A mass spectrometer is used to detect the molecules that desorb

from the surface as the temperature increases. The resulting TPD curve (desorption rate

versus temperature) provides information about the binding energies of the molecules to the

surface and to each other.
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Experimental workflow for TPD.
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Figure 4: A flowchart outlining the key steps in a Temperature Programmed Desorption (TPD)

experiment for studying the binding energies of molecules in interstellar ices.

Conclusion
Carbon oxides are fundamental to the physics and chemistry of the interstellar medium.

Carbon monoxide serves as a vital tracer of molecular gas, enabling the study of star-forming

regions that would otherwise be obscured. Carbon dioxide, locked in interstellar ices, is a key

ingredient in the solid-state chemistry that leads to the formation of more complex organic

molecules. The interplay between gas-phase and grain-surface reactions, driven by factors

such as temperature, density, and radiation, dictates the abundance and distribution of these

crucial molecules. Through a combination of astronomical observations and sophisticated

laboratory experiments, our understanding of the role of carbon oxides in the cosmic cycle of
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matter continues to deepen, providing essential insights into the origins of stellar and planetary

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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